Cas no 53530-22-6 (Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-)

• Product Name: Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-
• CAS No: 53530-22-6
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1583336
• Update Time: 2024-09-11

Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-

• Inchi： 1S/C13H18O4/c1-3-4-5-6-9-7-10(14)8-11(17-2)12(9)13(15)16/h7-8,14H,3-6H2,1-2H3,(H,15,16)
• InChI Key： TWSKZBWFUMQUHO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(CCCCC)C=C(O)C=C1OC

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Melting Point: 105 °C
• Boiling Point: 405.1±45.0 °C(Predicted)
• PSA: 66.76
• pka: 4.51±0.36(Predicted)